N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide

• IUPAC Name: 2-(2,5-dimethylphenyl)-5-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C25H24N6O3/c1-15(2)33-19-9-7-18(8-10-19)24-27-23(34-29-24)13-30-25(32)22-12-21(28-31(22)14-26-30)20-11-16(3)5-6-17(20)4/h5-12,14-15H,13H2,1-4H3
• InChI Key: CMFKMXBNEWPJTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)OC(C)C
• Molecular Formula: C25H24N6O3
• Molecular Weight: 456.5 g/mol

Description

N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide, also known as GSK-J4, is a small molecule inhibitor that targets the histone demethylase JMJD3. The compound has gained attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Pharmacological Properties and Neuroprotection

• A study focused on YM-244769, a related compound, emphasized its pharmacological significance as a potent Na+/Ca2+ exchange (NCX) inhibitor. This compound demonstrates preferential inhibition of intracellular Na+-dependent 45Ca2+ uptake via NCX3, showing substantial potential for neuroprotective drug development due to its efficacy in protecting against hypoxia/reoxygenation-induced cell damage in neuronal cells (Iwamoto & Kita, 2006).

TRPV1 Antagonism and Inflammatory Pain

• Research into 6-phenylnicotinamide derivatives, including a focus on compounds structurally similar to N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide, has led to the development of potent TRPV1 antagonists. These compounds have shown efficacy in in vivo models of inflammatory pain, highlighting their therapeutic potential in pain management (Westaway et al., 2008).

Supramolecular Chemistry and Coordination Complexes

• Nicotinamide derivatives have been utilized in the synthesis of supramolecular arrays and coordination complexes with copper(II) halogenobenzoates. These compounds demonstrate interesting structural and electronic properties, providing insights into the design of new materials with potential applications in catalysis, sensing, and electronics (Halaška et al., 2016).

Fluorometric Assays and Metabolic Enzyme Studies

• The development of fluorometric assays using nicotinamide and its derivatives has facilitated the study of various N-methyltransferases, contributing to a deeper understanding of metabolic processes at the cellular level. These methods offer simplicity, sensitivity, and selectivity, important for biochemical research and drug development (Sano et al., 1992).

Aminative Aza-Annulation and Synthesis of Nicotinate Derivatives

• Innovative copper-catalyzed aminative aza-annulation processes have been explored, utilizing N-fluorobenzenesulfonimide to access diverse aminonicotinates. This represents an efficient pathway to synthesize nicotinate derivatives, expanding the toolkit for organic synthesis and pharmaceutical chemistry (Reddy et al., 2018).